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Compound of Interest

Compound Name: (3-Isopropylphenyl)propylamine

CAS No.: 1039989-87-1

Cat. No.: B1438591

Get Quote

Part 1: Physicochemical Profile & SAR Analysis
In drug discovery, substituted phenylpropylamines serve as important scaffolds for exploring G-

protein coupled receptor (GPCR) ligands and monoamine transporter substrates. The

introduction of a bulky alkyl group, such as an isopropyl moiety, at the meta (3-) position of the

phenyl ring significantly alters the compound's steric and electronic profile compared to the

unsubstituted parent molecule.

Expertise & Experience: The 3-isopropyl group functions as a lipophilic anchor. From a

medicinal chemistry perspective, this modification typically increases the partition coefficient

(LogP), enhancing blood-brain barrier (BBB) permeability. However, it also introduces steric

hindrance that can modulate metabolic stability by blocking specific cytochrome P450 oxidation

sites on the aromatic ring.

Table 1: Predicted Physicochemical Properties (Class Representative)
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Property Value (Approximate)
Significance in Drug
Design

Molecular Weight ~177-191 g/mol

Low MW favors good

bioavailability (Lipinski's Rule

of 5).

LogP 3.2 - 3.8

Highly lipophilic; suggests high

tissue distribution and BBB

penetration.

pKa (Basic) ~9.5 - 10.0

Exists predominantly as a

cation at physiological pH

(7.4).

H-Bond Donors 1-2
Primary amines act as both

donors and acceptors.

Rotatable Bonds 3-4

Flexible alkyl chain allows

conformational adaptability in

binding pockets.

Structure-Activity Relationship (SAR) Logic: The following diagram illustrates the functional

impact of specific structural zones within the molecule.
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Figure 1: SAR deconstruction of the 3-isopropylphenylpropylamine scaffold, highlighting the

functional role of each pharmacophore.
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Part 2: Analytical Characterization Protocols
Verifying the identity and purity of substituted amines is critical, particularly to distinguish

between positional isomers (e.g., meta- vs. para- substitution) which can have vastly different

pharmacological profiles.

Standard Analytical Workflow:

Nuclear Magnetic Resonance (NMR):

1H NMR: The isopropyl group is diagnostic. Look for a septet (methine proton) around

2.8-3.0 ppm and a distinct doublet (methyl groups) around

1.2 ppm. The aromatic region will show a characteristic pattern for 1,3-disubstitution
(singlet, doublet, triplet, doublet).

Mass Spectrometry (LC-MS):

Electrospray Ionization (ESI+) is preferred due to the basic nitrogen. Expect a strong

peak.

Fragmentation patterns often show the loss of ammonia (

) or cleavage of the alkyl chain (tropylium ion formation).
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Figure 2: Analytical decision tree for verifying the integrity of lipophilic amine samples.

Part 3: Safety & Handling Guidelines
Trustworthiness & Safety: Primary and secondary amines, especially those with lipophilic tails,

can be corrosive, skin-sensitizing, and potentially neuroactive. Strict adherence to safety

protocols is mandatory.

Hazard Identification:

Corrosivity: Causes severe skin burns and eye damage (pH > 11 in solution).

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.
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Volatility: Lower molecular weight amines can have significant vapor pressure; handle only in

a fume hood.

Handling Protocol:

Engineering Controls: All weighing and transfer operations must occur inside a certified

chemical fume hood.

PPE:

Gloves: Nitrile (double-gloving recommended) or Butyl rubber for prolonged exposure.

Eye Protection: Chemical splash goggles. Face shield required if handling volumes > 50

mL.

Body Protection: Lab coat and chemical-resistant apron.

Spill Management: Do not use water immediately. Absorb with an inert material (vermiculite,

sand) or a dedicated amine neutralizer (citric acid based) before disposal.

Storage:

Store under an inert atmosphere (Argon or Nitrogen) to prevent reaction with atmospheric

(carbamate formation).

Keep away from oxidizing agents and acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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